Cas no 85710-39-0 (Spiro[4H-cycloprop[e]azulene-4,2'-oxirane],decahydro-1,1,7-trimethyl-, (1aR,2'S,4aR,7R,7aS,7bS)-)

• Product Name: Spiro[4H-cycloprop[e]azulene-4,2'-oxirane],decahydro-1,1,7-trimethyl-, (1aR,2'S,4aR,7R,7aS,7bS)-
• CAS No: 85710-39-0
• Molecular Formula: C₁₅H₂₄O
• Molecular Weight: 220.350464820862
• CID: 723630
• PubChem ID: 57646883

Spiro[4H-cycloprop[e]azulene-4,2'-oxirane],decahydro-1,1,7-trimethyl-, (1aR,2'S,4aR,7R,7aS,7bS)- Properties

Names and Identifiers

• Spiro[4H-cycloprop[e]azulene-4,2'-oxirane],decahydro-1,1,7-trimethyl-, (1aR,2'S,4aR,7R,7aS,7bS)-
• (1aR,4S,4aR,7R,7aS,7bS)-1,1,7-trimethylspiro[2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene-4,2'-oxirane]
• AROMADENDRENE OXIDE 2
• (1aR,4S,4aβ,7aα,7bβ)-Decahydro-1,1,7β-trimethylspiro[4H-cycloprop[e]azulene-4,2'-oxirane]
• Aromadendrene epoxide
• Spiro[4H-cycloprop[e]azulene-4,2'-oxirane], decahydro-1,1,7-trimethyl-, (1aR,2'S,4aR,7R,7aS,7bS)-
• DTXSID00583383
• 85710-39-0
• 1,1,7-trimethylspiro[2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene-4,2'-oxirane]
• Aromadendrene oxide 2, >=95.0%

• MDL： MFCD00792735
• InChIKey： XPGWKKLDFXNBPJ-QTPLKFIXSA-N
• Inchi： 1S/C15H24O/c1-9-4-5-10-12(9)13-11(14(13,2)3)6-7-15(10)8-16-15/h9-13H,4-8H2,1-3H3/t9-,10-,11-,12-,13-,15-/m1/s1
• SMILES： C1[C@]2([H])[C@]([H])([C@]3([H])C(C)(C)[C@]3([H])CC[C@]32CO3)[C@H](C)C1

Computed Properties

• Exact Mass: 220.182715385g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 220.182715385g/mol
• Heavy Atom Count: 16
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Boiling Point: 274.7±8.0 °C(Predicted)
• Density: 1.04±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aromadendrane sesquiterpenoids